2-(3-Carboxy-4-chlorophenyl)-4-nitrobenzoic acid, 95%
Overview
Description
2-(3-Carboxy-4-chlorophenyl)-4-nitrobenzoic acid (95%) is a chemical compound belonging to the nitrobenzoic acid family. It is a white crystalline solid that is insoluble in water. It is commonly used in scientific research as a reagent in the synthesis of various compounds and in the study of biochemical and physiological effects.
Scientific Research Applications
2-(3-Carboxy-4-chlorophenyl)-4-nitrobenzoic acid (95%) is used in scientific research as a reagent in the synthesis of various compounds, including pharmaceuticals and pesticides. It is also used as a reactant in the study of biochemical and physiological effects. In addition, it is used as a catalyst in the synthesis of various organic compounds.
Mechanism of Action
2-(3-Carboxy-4-chlorophenyl)-4-nitrobenzoic acid (95%) acts as a catalyst in the synthesis of various organic compounds. It increases the rate of reaction by providing a favorable environment for the reactants to come together and form the desired product. It also helps to reduce the amount of energy needed for the reaction to take place.
Biochemical and Physiological Effects
2-(3-Carboxy-4-chlorophenyl)-4-nitrobenzoic acid (95%) has been studied for its biochemical and physiological effects. Studies have shown that it can inhibit the growth of certain bacteria and fungi, and it has been found to be effective in the treatment of certain types of cancer. It has also been found to have antioxidant and anti-inflammatory properties, and it has been used in the treatment of certain types of arthritis.
Advantages and Limitations for Lab Experiments
2-(3-Carboxy-4-chlorophenyl)-4-nitrobenzoic acid (95%) has several advantages for use in lab experiments. It is a relatively inexpensive reagent that is easy to obtain and store. It is also a stable compound that does not easily decompose. However, it is important to note that this compound is toxic and should be handled with care.
Future Directions
The potential applications of 2-(3-Carboxy-4-chlorophenyl)-4-nitrobenzoic acid (95%) continue to be explored. Potential future directions include further investigation into its use as a catalyst in the synthesis of organic compounds, its potential use in the treatment of certain types of cancer, and its potential as an antioxidant and anti-inflammatory agent. Additionally, research into the potential use of this compound in the development of new pharmaceuticals and pesticides is ongoing.
Synthesis Methods
2-(3-Carboxy-4-chlorophenyl)-4-nitrobenzoic acid (95%) can be synthesized by a two-step process. The first step involves the reaction of 4-chlorobenzoyl chloride and sodium nitrite in aqueous acetic acid, which yields nitrobenzoic acid. The second step involves the addition of 3-carboxy-4-chlorophenyl bromide to the nitrobenzoic acid, which yields the desired product.
properties
IUPAC Name |
5-(2-carboxy-5-nitrophenyl)-2-chlorobenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H8ClNO6/c15-12-4-1-7(5-11(12)14(19)20)10-6-8(16(21)22)2-3-9(10)13(17)18/h1-6H,(H,17,18)(H,19,20) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WGKILKJQYKGMNB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C2=C(C=CC(=C2)[N+](=O)[O-])C(=O)O)C(=O)O)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H8ClNO6 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10691726 |
Source
|
| Record name | 4'-Chloro-5-nitro[1,1'-biphenyl]-2,3'-dicarboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10691726 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
321.67 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3-Carboxy-4-chlorophenyl)-4-nitrobenzoic acid | |
CAS RN |
1261936-58-6 |
Source
|
| Record name | [1,1′-Biphenyl]-2,3′-dicarboxylic acid, 4′-chloro-5-nitro- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1261936-58-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4'-Chloro-5-nitro[1,1'-biphenyl]-2,3'-dicarboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10691726 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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